Cas no 1213116-97-2 ((1S)-2,2,2-TRIFLUORO-1-NAPHTHYLETHYLAMINE)

• Product Name: (1S)-2,2,2-TRIFLUORO-1-NAPHTHYLETHYLAMINE
• CAS No: 1213116-97-2
• MF: C₁₂H₁₀F₃N
• MW: 225.209713459015
• MDL: MFCD07374740
• CID: 4563208
• Update Time: 2025-10-31

(1S)-2,2,2-TRIFLUORO-1-NAPHTHYLETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-TRIFLUORO-1-NAPHTHALEN-1-YL-ETHYLAMINE
• (1S)-2,2,2-TRIFLUORO-1-NAPHTHYLETHYLAMINE
• (1S)-2,2,2-TRIFLUORO-1-NAPHTHYLETHYLAMINE HCl
• (S)-2,2,2-TRIFLUORO-1-(NAPHTHALEN-1-YL)ETHANAMINE HYDROCHLORIDE
• (S)-2,2,2-TRIFLUORO-1-(NAPHTHALEN-1-YL)ETHANAMINE HCL
• (S)-2,2,2-trifluoro-1-(naphthalen-4-yl)ethanamine
• (S)-2,2,2-Trifluoro-1-(naphthalen-1-yl)ethanamine
• (S)-2,2,2-trifluoro-1-(naphthalen-1-yl)ethan-1-amine

• MDL： MFCD07374740
• Inchi： 1S/C12H10F3N/c13-12(14,15)11(16)10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H,16H2/t11-/m0/s1
• InChI Key： OOXZTNKNQVNTBV-NSHDSACASA-N
• SMILES： [C@H](N)(C1=C2C(=CC=C1)C=CC=C2)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on (1S)-2,2,2-TRIFLUORO-1-NAPHTHYLETHYLAMINE

(1S)-2,2,2-Trifluoro-1-naphthylethylamine: A Comprehensive Overview

The compound (1S)-2,2,2-Trifluoro-1-naphthylethylamine (CAS No. 1213116-97-2) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amines and features a naphthyl group substituted with trifluoroethylamine. The naphthyl group provides aromatic stability, while the trifluoroethylamine moiety introduces fluorine atoms, which are known for their electron-withdrawing properties and ability to enhance reactivity in certain chemical reactions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The presence of fluorine atoms in (1S)-2,2,2-Trifluoro-1-naphthylethylamine makes it a valuable candidate for exploring its potential in these areas. For instance, fluorinated aromatic compounds are often used as building blocks in the synthesis of pharmaceutical agents due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability.

The synthesis of (1S)-2,2,2-Trifluoro-1-naphthylethylamine involves a multi-step process that typically includes the fluorination of an intermediate compound followed by nucleophilic substitution or addition reactions. Researchers have explored various methods to optimize the synthesis of this compound, including the use of palladium-catalyzed cross-coupling reactions and asymmetric catalysis to achieve high enantiomeric excess. These advancements have significantly improved the efficiency and scalability of its production.

In terms of applications, (1S)-2,2,2-Trifluoro-1-naphthylethylamine has shown promise in the field of organic electronics. Its electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have demonstrated that fluorinated aromatic amines can enhance the efficiency and stability of OLEDs by improving charge transport properties and reducing device degradation.

Another area where this compound has garnered interest is in catalysis. The trifluoroethylamine group in (1S)-2,2,2-Trifluoro-1-naphthylethylamine can act as a Lewis base or a Brønsted acid depending on the reaction conditions, making it versatile for catalytic applications. For example, it has been used as an organocatalyst in asymmetric synthesis reactions, where it facilitates the formation of chiral centers with high enantioselectivity.

The stereochemistry of (1S)-configuration is another critical aspect of this compound's properties. The (S) configuration refers to the spatial arrangement of substituents around the chiral center in the molecule. This stereochemistry plays a significant role in determining the compound's biological activity and physical properties. Recent research has focused on understanding how the stereochemistry influences the compound's interactions with biological systems, particularly in drug design.

From an environmental perspective, understanding the fate and behavior of (1S)-Trifluoro-naphthylethylamine is essential for assessing its potential impact on ecosystems. Studies have shown that fluorinated compounds can persist in the environment due to their strong carbon-fluorine bonds. However, further research is needed to evaluate the biodegradation pathways and toxicity profiles of this specific compound.

In conclusion, (1S)-Trifluoro-naphthylethylamine (CAS No. 1213116-97-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure combines aromatic stability with fluorinated functionality, making it an attractive target for researchers in chemistry, materials science, and pharmacology. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.